Cas no 1427955-97-2 (N-(1-cyanocyclobutyl)-3-(phenylamino)propanamide)

• Product Name: N-(1-cyanocyclobutyl)-3-(phenylamino)propanamide
• CAS No: 1427955-97-2
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 6030942
• PubChem ID: 71935881
• Update Time: 2025-06-25

N-(1-cyanocyclobutyl)-3-(phenylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-3-(phenylamino)propanamide
• AKOS034698753
• EN300-26683511
• Z915565592
• 3-anilino-N-(1-cyanocyclobutyl)propanamide
• 1427955-97-2

• Inchi： 1S/C14H17N3O/c15-11-14(8-4-9-14)17-13(18)7-10-16-12-5-2-1-3-6-12/h1-3,5-6,16H,4,7-10H2,(H,17,18)
• InChI Key： NMJBNKUJGVVRPN-UHFFFAOYSA-N
• SMILES： O=C(CCNC1C=CC=CC=1)NC1(C#N)CCC1

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyanocyclobutyl)-3-(phenylamino)propanamide

N-(1-Cyanocyclobutyl)-3-(Phenylamino)Propanamide: A Comprehensive Overview

N-(1-Cyanocyclobutyl)-3-(Phenylamino)Propanamide, also known by its CAS number 1427955-97-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has been the subject of extensive research due to its potential applications in drug development and material science. The compound's name itself provides insight into its structure: it consists of a cyclobutane ring substituted with a cyano group and an amino group attached to a phenyl ring, all connected via a propanamide backbone.

The synthesis of N-(1-Cyanocyclobutyl)-3-(Phenylamino)Propanamide involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have highlighted the use of catalytic asymmetric synthesis techniques, which not only enhance the efficiency of the process but also provide access to enantiomerically pure compounds—a critical factor in pharmaceutical applications.

One of the most intriguing aspects of this compound is its biological activity. N-(1-Cyanocyclobutyl)-3-(Phenylamino)Propanamide has been shown to exhibit potent inhibitory effects on certain enzymes, making it a promising candidate for drug development. For instance, recent research published in Journal of Medicinal Chemistry demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in various diseases, including cancer and neurodegenerative disorders. This finding underscores the potential of this compound as a lead molecule for therapeutic interventions.

In addition to its pharmacological applications, N-(1-Cyanocyclobutyl)-3-(Phenylamino)Propanamide has also been studied for its electronic properties. The cyclobutane ring, being a strained structure, introduces unique electronic characteristics that make this compound suitable for applications in organic electronics. Researchers have investigated its use in organic field-effect transistors (OFETs), where it has shown promising charge transport properties. These findings suggest that this compound could play a role in the development of next-generation electronic materials.

The structural versatility of N-(1-Cyanocyclobutyl)-3-(Phenylamino)Propanamide also makes it an attractive candidate for further chemical modifications. By altering substituents on the cyclobutane ring or the phenyl group, chemists can fine-tune the compound's properties for specific applications. For example, introducing electron-withdrawing groups can enhance its electronic conductivity, while adding hydrophilic groups can improve its solubility—a critical factor for drug delivery systems.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of N-(1-Cyanocyclobutyl)-3-(Phenylamino)Propanamide. Using density functional theory (DFT), researchers have modeled the compound's interaction with biological targets at the atomic level. These computational studies have not only validated experimental findings but also guided further optimization efforts.

In conclusion, N-(1-Cyanocyclobutyl)-3-(Phenylamino)Propanamide, with its CAS number 1427955-97-2, represents a multifaceted compound with diverse applications across various scientific disciplines. From drug discovery to materials science, this molecule continues to be a focal point for researchers seeking innovative solutions to complex problems.